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Compound of Interest

Compound Name:
Bis(tricyclohexylphosphine)nickel(I

I) chloride

Cat. No.: B1353609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the air-stable and

commercially available nickel precatalyst, Bis(tricyclohexylphosphine)nickel(II) dichloride

[NiCl2(PCy3)2], in Suzuki-Miyaura cross-coupling reactions. This powerful catalytic system

offers a cost-effective alternative to palladium catalysts for the formation of C(sp²)–C(sp²)

bonds, a crucial transformation in the synthesis of pharmaceuticals and other complex organic

molecules. The protocols outlined herein are applicable to a wide range of substrates, including

challenging aryl chlorides and various heterocyclic compounds.

Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis,

enabling the efficient construction of biaryl and heteroaryl motifs prevalent in many

pharmaceutical agents.[1] While palladium catalysts have traditionally dominated this field,

nickel-based systems have gained significant attention due to nickel's lower cost and high

reactivity, particularly in activating inert C-Cl bonds.[1][2] NiCl2(PCy3)2 has emerged as a

versatile and user-friendly precatalyst, facilitating the coupling of a broad scope of aryl and

heteroaryl partners under relatively mild conditions.[1][3] This document provides detailed

protocols and compiled data to aid researchers in the successful application of this catalytic

system.
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Catalytic Cycle and Reaction Mechanism
The generally accepted mechanism for nickel-catalyzed Suzuki-Miyaura cross-coupling

reactions involves a Ni(0)/Ni(II) catalytic cycle. The key steps are oxidative addition,

transmetalation, and reductive elimination.[4] The precatalyst, NiCl2(PCy3)2, is reduced in situ

to the active Ni(0) species.
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Experimental Workflow
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arylboronic acid, and base

in a Schlenk flask.

Add aryl halide
and solvent.

Degas the reaction mixture.

Heat the reaction to the
specified temperature.

Monitor reaction progress
by TLC or GC-MS.
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extraction.

Purify by column
chromatography.

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1353609?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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